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Introduction

TTK21 is a small-molecule activator of the CREB-binding protein (CBP) and p300 histone
acetyltransferases (HATs).[1][2][3][4] These enzymes play a crucial role in regulating gene
expression by modifying chromatin structure through histone acetylation. In the context of
neuroscience, the activation of CBP/p300 is linked to enhanced neuronal plasticity,
regeneration, and memory.[5][6][7]

A critical consideration for in vitro studies is that TTK21 by itself is not cell-permeable.[1][8] To
facilitate its entry into cells and the nucleus, TTK21 is conjugated to glucose-derived carbon
nanospheres (CSP), forming a complex known as CSP-TTK21.[2][8][9] This formulation
efficiently crosses cell membranes and has been shown to promote the expression of
regeneration-associated genes (RAGS), stimulate axon growth, and enhance synaptic plasticity
in neuronal models.[9][10][11] These application notes provide a comprehensive guide for
utilizing CSP-TTK21 in primary neuronal cell cultures.

Mechanism of Action

CSP-TTK21 acts by directly stimulating the lysine acetyltransferase activity of CBP/p300. Upon
entering a neuron, the complex translocates to the nucleus where it enhances the acetylation
of histone tails, particularly on H3 and H4 histones.[1][8] This epigenetic modification leads to a
more open chromatin structure, facilitating the transcription of genes involved in key neuronal
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processes. The signaling pathway promotes the expression of genes critical for neuronal
survival, differentiation, neurite outgrowth, and synaptic function, such as Brain-Derived
Neurotrophic Factor (BDNF) and NeuroD1.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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